1-(7-(Thiophen-2-yl)-1,4-thiazepan-4-yl)-2-(thiophen-3-yl)ethanone

• CAS: 1706183-39-2
• Molecular Formula: C15H17NOS3
• Molecular Weight: 323.49
• SMILES: C1CN(CCSC1C2=CC=CS2)C(=O)CC3=CSC=C3
• InChI: InChI=1S/C15H17NOS3/c17-15(10-12-4-8-18-11-12)16-5-3-14(20-9-6-16)13-2-1-7-19-13/h1-2,4,7-8,11,14H,3,5-6,9-10H2
• InChIKey: NXZNHFCNIXYGKU-UHFFFAOYSA-N
• Solubility: not available

1-(7-(Thiophen-2-yl)-1,4-thiazepan-4-yl)-2-(thiophen-3-yl)ethanone (CAS 1706183-39-2) is a synthetic, low-molecular-weight organic molecule (C15H17NOS3; MW 323.49 g/mol) that contains a 1,4-thiazepane core substituted with a 2-thiophene ring at the 7-position and a 3-thiophene-acetyl side chain at the 4-position. The compound is catalogued as a research chemical by several commercial vendors, with typical purity specifications of 95%.

1-(7-(Thiophen-2-yl)-1,4-thiazepan-4-yl)-2-(thiophen-3-yl)ethanone: Structural Identity and Procurement Context

1-(7-(Thiophen-2-yl)-1,4-thiazepan-4-yl)-2-(thiophen-3-yl)ethanone (CAS 1706183-39-2) is a synthetic, low-molecular-weight organic molecule (C15H17NOS3; MW 323.49 g/mol) that contains a 1,4-thiazepane core substituted with a 2-thiophene ring at the 7-position and a 3-thiophene-acetyl side chain at the 4-position. The compound is catalogued as a research chemical by several commercial vendors, with typical purity specifications of 95%.

Verify CAS 1706183-39-2 for correct regioisomer

Confirm 95% purity specification from vendor

Ensure 3-thienylacetyl substitution, not 2-thienylacetyl

Why In-Class 1,4-Thiazepane Derivatives Cannot Be Interchanged with CAS 1706183-39-2

The 1,4-thiazepane scaffold is a privileged 3D fragment in medicinal chemistry, and minor structural modifications—such as the regioisomeric position of a thiophene substituent or the nature of the N-acyl group—can profoundly alter physicochemical properties, target-binding profiles, and metabolic stability. Therefore, compounds sharing the same core but differing in substitution pattern (e.g., 2‑thiophene vs. 3‑thiophene acetyl, or phenyl vs. thiophene at C7) are not functionally interchangeable in biological assays or chemical synthesis. Confirming the exact CAS registry number is essential for experimental reproducibility and procurement integrity.

Regioisomeric shift

Altering thiophene acetyl position may change molecular recognition and binding.

Substitution pattern

Different aryl/heteroaryl groups at C7 alter physicochemical properties and reactivity.

CAS mismatch

Using an incorrect CAS number breaks experimental reproducibility and data integrity.

Quantitative Differentiation Evidence: 1-(7-(Thiophen-2-yl)-1,4-thiazepan-4-yl)-2-(thiophen-3-yl)ethanone vs. Closest Comparators

Molecular Identity and Regioisomeric Purity as a Selection Criterion

The target compound is defined by its unique combination of a 2-thienyl group at the 7-position and a 3-thienylacetyl group on the thiazepane nitrogen. This distinguishes it from the common regioisomer 2-(thiophen-2-yl)-1-(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)ethanone (CAS 1705217-71-5). The correct CAS number (1706183-39-2) and molecular formula (C15H17NOS3, MW 323.49) must be verified by the purchaser to avoid inadvertent substitution. Vendor specifications typically cite 95% purity as the minimum standard.

Regioisomer Identity

Data to verify

Target CAS 1706183-39-2
3-thienylacetyl

Comparator CAS 1705217-71-5
2-thienylacetyl

Correct regioisomer critical for binding reproducibility

No public binding data; verify by NMR

Evidence Dimension	Structural (regioisomer) identity
Target Compound Data	C15H17NOS3, MW 323.49, CAS 1706183-39-2 (3-thienylacetyl regioisomer)
Comparator Or Baseline	2-(thiophen-2-yl)-1-(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)ethanone, MW 323.5, CAS 1705217-71-5 (2-thienylacetyl regioisomer)
Quantified Difference	Regioisomeric substitution at the acetyl thiophene (3‑yl vs. 2‑yl); exact physicochemical or biological data not publicly available for direct comparison
Conditions	Not applicable

Why This Matters

Regioisomeric identity directly influences molecular recognition, binding affinity, and synthetic utility; procurement of the correct regioisomer is critical for reproducible research outcomes.

3D Character and Fragment Library Relevance vs. Common Heterocyclic Cores

1,4-Thiazepanes, including the target compound, possess high 3D character (fraction sp³ ≈ 0.5) that is underrepresented in typical planar screening libraries. A 2020 study demonstrated that 1,4-acylthiazepanes can engage BET bromodomains, highlighting their potential as 3D fragments. While no quantitative binding data for CAS 1706183-39-2 itself are available, the core scaffold offers a distinct 3D vector space compared to common flat heterocycles (e.g., benzodiazepines, indoles) that dominate fragment collections.

3D Fragment Character

Class-level

fraction sp³ ≈ 0.5

vs planar fragments < 0.3

May support target selectivity in fragment screens

Based on scaffold; not measured for this compound

Evidence Dimension	3D molecular shape (fraction sp³)
Target Compound Data	1,4-Thiazepane scaffold: fraction sp³ ≈ 0.5 (seven-membered saturated ring with heteroatoms)
Comparator Or Baseline	Typical planar fragments (e.g., benzodiazepines, indoles): fraction sp³ < 0.3
Quantified Difference	Approximately 1.7-fold higher fraction sp³ for the thiazepane core
Conditions	Structural analysis based on ring saturation; not measured experimentally for this specific compound

Why This Matters

Higher 3D character is associated with improved target selectivity and intellectual property novelty in fragment-based drug discovery, making this compound a valuable addition to screening libraries.

• [1] Pandey, A. K., Kirberger, S. E., Johnson, J. A., Kimbrough, J. R., Partridge, D. K. D., & Pomerantz, W. C. K. (2020). Efficient Synthesis of 1,4-Thiazepanones and 1,4-Thiazepanes as 3D Fragments for Screening Libraries. Organic Letters, 22(10), 3946-3950. https://doi.org/10.1021/acs.orglett.0c01230 View Source

High-Impact Application Scenarios for 1-(7-(Thiophen-2-yl)-1,4-thiazepan-4-yl)-2-(thiophen-3-yl)ethanone

Fragment-Based Screening Library Expansion with 3D-Thiazepane Scaffolds

This compound can be used to diversify fragment screening libraries with a non-planar, sp³-rich 1,4-thiazepane core. Its inclusion addresses the recognized need for more three-dimensional fragments in early-stage drug discovery, as advocated by Pandey et al. (2020).

Regioisomer Selectivity Studies in Target-Engagement Assays

The distinct 3-thienylacetyl group allows researchers to compare target-binding effects relative to the 2-thienylacetyl regioisomer (CAS 1705217-71-5), enabling exploration of regioisomer-dependent pharmacology or chemical reactivity.

Synthetic Methodology Development and Heterocyclic Chemistry

The molecule can serve as a substrate or intermediate in the development of new synthetic methods for 1,4-thiazepanes, a class of heterocycles that remains underrepresented in reaction methodology studies.

Application

Selection Property

Validation Focus

3D Fragment Library Expansion

Non-planar sp³-rich scaffold

Confirm sp³ character and purity by NMR

Regioisomer Selectivity Studies

3-thienylacetyl identity

Compare target binding vs. 2-thienylacetyl analog

Synthetic Methodology Development

1,4-thiazepane core reactivity

Evaluate reaction scope and reproducibility

• [1] Pandey, A. K., Kirberger, S. E., Johnson, J. A., Kimbrough, J. R., Partridge, D. K. D., & Pomerantz, W. C. K. (2020). Efficient Synthesis of 1,4-Thiazepanones and 1,4-Thiazepanes as 3D Fragments for Screening Libraries. Organic Letters, 22(10), 3946-3950. https://doi.org/10.1021/acs.orglett.0c01230 View Source